Cas no 923178-80-7 (ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 923178-80-7
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 6447785
• Update Time: 2025-06-12

ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• ethyl 5-[(2-chlorobenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 5-[(2-chlorobenzoyl)amino]-3-methyl-, ethyl ester

• Inchi： 1S/C19H16ClNO4/c1-3-24-19(23)17-11(2)14-10-12(8-9-16(14)25-17)21-18(22)13-6-4-5-7-15(13)20/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： YYVZQJDZQZZKNN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NC(=O)C3=CC=CC=C3Cl)C=C2C(C)=C1C(OCC)=O

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 437.5±45.0 °C(Predicted)
• pka: 12.26±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923178-80-7)

Ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate, identified by its CAS number 923178-80-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound consists of a benzofuran core substituted with various functional groups, including an ethyl ester at the 2-position, a methyl group at the 3-position, and an amide linkage connected to a 2-chlorobenzamide moiety at the 5-position. These substituents contribute to the compound's unique chemical properties and biological interactions. The presence of the amide group and chlorobenzamide moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design and discovery.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that compounds within this class exhibit properties such as anti-inflammatory, antioxidant, and anticancer activities. The specific arrangement of functional groups in ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate may contribute to its potential role in modulating these biological pathways. For instance, the amide group can engage in hydrogen bonding with biological targets, while the chlorobenzamide moiety may influence electronic properties and binding affinity.

One of the most compelling aspects of ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate is its potential as a scaffold for drug development. Researchers have been exploring ways to optimize its structure to enhance its pharmacological properties. This includes modifications aimed at improving solubility, bioavailability, and target specificity. The benzofuran core provides a stable framework that can be further functionalized to create novel derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding modes of ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate with various biological targets. These studies have provided valuable insights into how structural modifications can be made to improve its efficacy. For example, computational studies have suggested that introducing additional polar groups could enhance interactions with specific enzymes or receptors.

The synthesis of ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the benzofuran core, followed by functionalization at the designated positions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for producing compounds suitable for further biological evaluation.

Once synthesized, ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate undergoes rigorous testing to assess its biological activity. This includes in vitro assays that evaluate its interaction with target enzymes and receptors. Additionally, preclinical studies may be conducted to investigate its pharmacokinetic properties and potential side effects. Such studies are crucial for determining whether the compound has the necessary characteristics to proceed to clinical trials.

The importance of benzofuran derivatives in drug discovery cannot be overstated. Their unique structural features make them versatile tools for developing new therapeutic agents. Ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate represents a promising example of how these compounds can be harnessed for medical applications. As research continues, it is likely that more derivatives will be explored, leading to new insights and breakthroughs in pharmaceutical science.

In conclusion, ethyl 5-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923178-80-7) is a compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into various therapeutic applications. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a vital role in the development of new drugs that address unmet medical needs.